BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Stability of T-1105 in solution and storage
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Compound of Interest

Compound Name: T-1105

cat. No.: B1682577

Technical Support Center: T-1105

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability of T-1105 in solution and during
storage. The following troubleshooting guides and frequently asked questions (FAQs) are
designed to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQS)

Q1: What is T-1105 and what is its mechanism of action?

Al: T-1105 is a broad-spectrum antiviral agent and a structural analogue of Favipiravir (T-705).
It is a prodrug that, once inside the cell, is metabolized into its active form, T-1105
ribonucleoside triphosphate (T-1105-RTP). T-1105-RTP then acts as an inhibitor of viral RNA-
dependent RNA polymerase (RdRp), a crucial enzyme for the replication of many RNA viruses.
By inhibiting RdRp, T-1105 effectively blocks viral replication.[1][2][3]

Q2: How should I store the solid (powder) form of T-11057

A2: Solid T-1105 should be stored in a tightly sealed container in a dry and dark place. For
short-term storage (days to weeks), a temperature of O - 4°C is recommended. For long-term
storage (months to years), it is best to store the powder at -20°C.

Q3: How should | prepare a stock solution of T-11057?
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A3: It is recommended to prepare stock solutions of T-1105 in a suitable organic solvent such
as dimethyl sulfoxide (DMSOQO). Due to the limited stability of T-1105 in solution, it is advisable to
prepare fresh solutions for each experiment or to prepare small aliquots of a concentrated
stock solution and store them at -80°C for short periods. Avoid repeated freeze-thaw cycles.

Q4: What are the recommended storage conditions for T-1105 solutions?

A4: T-1105 solutions are known to be unstable. For immediate use, solutions can be kept at
room temperature for a short period. For storage over a few days to a week, refrigeration at 2-
8°C is recommended. For longer-term storage, aliquots of the stock solution should be stored
at -80°C. It is crucial to minimize the exposure of solutions to light and air.

Q5: In which solvents is T-1105 soluble?

A5: T-1105 is soluble in dimethyl sulfoxide (DMSO). Its solubility in aqueous solutions like
phosphate-buffered saline (PBS) is expected to be limited, and the stability in such solutions is
a significant consideration.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Unexpectedly low or no
antiviral activity in my

experiment.

1. Degradation of T-1105 in
solution. 2. Improper storage
of stock solutions. 3. Cell line-
dependent differences in

metabolic activation.[2][4]

1. Prepare fresh T-1105
solutions for each experiment
from a recently purchased or
properly stored solid
compound. 2. Ensure stock
solutions are aliquoted and
stored at -80°C to avoid
repeated freeze-thaw cycles.
3. Be aware that the
conversion of T-1105 to its
active form (T-1105-RTP) can
vary significantly between
different cell lines. Consider
using a cell line known to
efficiently metabolize T-1105 or

its analogue, favipiravir.

Precipitation observed in my T-
1105 solution.

1. Exceeding the solubility limit
of T-1105 in the chosen
solvent. 2. Temperature

fluctuations during storage.

1. Ensure the concentration of
your solution does not exceed
the solubility limit of T-1105 in
the specific solvent. Gentle
warming and sonication may
aid in dissolution. 2. Store
solutions at a constant,
recommended temperature.
Avoid repeated freezing and

thawing.

Variability in experimental
results between different
batches of T-1105 solution.

1. Inconsistent solution
preparation. 2. Degradation of

the solution over time.

1. Follow a standardized and
precise protocol for preparing
all T-1105 solutions. 2. Use
freshly prepared solutions
whenever possible. If using
stored aliquots, ensure they
are from the same stock and

have been stored under
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identical conditions for the

same duration.

Stability Data (Based on its structural analogue,
Favipiravir)

As there is limited direct quantitative stability data for T-1105, the following tables summarize
the stability of its close structural analogue, Favipiravir (T-705), in different solutions and under
various storage conditions. This data can serve as a valuable reference for handling T-1105
solutions.

Table 1: Stability of Favipiravir (2 mg/mL) in Solution Under Different Storage Temperatures

Storage . Remaining
Solvent Duration L.
Temperature Favipiravir (%)
PBS (Phosphate-
) 5°C £ 3°C 12 months 100.50+0.71
Buffered Saline)
PBS 25°C + 2°C 3 months 97.20+1.03
PBS 40°C £ 2°C 1 month 97.80+£1.10
NS (Normal Saline) 5°C £ 3°C 1 week 95.60 + 0.90
NS 25°C £ 2°C 1 week ~84.4
NS 40°C = 2°C 1 week ~44.2

Data from a study on Favipiravir inhalation solution.

Table 2: General Storage Recommendations for T-1105
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Form Storage Condition Duration

Solid (Powder) -20°C Long-term (months to years)
Solid (Powder) 0-4°C Short-term (days to weeks)
Solution (in DMSO) -80°C Short-term (up to 1 year)

L Very short-term (up to 1
Solution (in DMSO) -20°C
month)

Experimental Protocols

Protocol 1: Preparation of a 10 mM T-1105 Stock Solution in DMSO
o Materials:

o T-1105 powder (Molecular Weight: 139.11 g/mol )

[¢]

Anhydrous Dimethyl Sulfoxide (DMSO)

o

Sterile, RNase/DNase-free microcentrifuge tubes or vials

o

Calibrated analytical balance and appropriate weighing tools

Vortex mixer

[¢]

e Procedure:

1. Allow the T-1105 powder vial to equilibrate to room temperature before opening to prevent
moisture condensation.

2. In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of T-
1105 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 1.391 mg of
T-1105.

3. Add the weighed T-1105 powder to a sterile microcentrifuge tube.
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4. Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with
1.391 mg of T-1105, add 1 mL of DMSO.

5. Vortex the tube until the T-1105 is completely dissolved. Gentle warming (to no more than
37°C) may be applied if necessary to aid dissolution.

6. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
tubes to minimize freeze-thaw cycles.

7. Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

8. Store the aliquots at -80°C.
Protocol 2: Forced Degradation Study (Based on Favipiravir Methodology)

This protocol outlines a general procedure for assessing the stability of a compound under
stress conditions, adapted from studies on favipiravir. This can be used to evaluate the stability-
indicating nature of an analytical method for T-1105.

e Materials:
o T-1105 stock solution (e.g., 1 mg/mL in methanol)
o Hydrochloric acid (HCI) solution (e.g., 1 M)
o Sodium hydroxide (NaOH) solution (e.g., 1 M)
o Hydrogen peroxide (H202) solution (e.g., 30%)
o Water bath or incubator
o UV light chamber
o HPLC system with a suitable column (e.g., C18) and detector

e Procedure:
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1. Acid Hydrolysis: Mix an equal volume of the T-1105 stock solution with 1 M HCI. Incubate
the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2 hours).
Neutralize the solution with an appropriate amount of NaOH before HPLC analysis.

2. Alkaline Hydrolysis: Mix an equal volume of the T-1105 stock solution with 1 M NaOH.
Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2
hours). Neutralize the solution with an appropriate amount of HCI before HPLC analysis.

3. Oxidative Degradation: Mix an equal volume of the T-1105 stock solution with 30% H20-.
Incubate the mixture at room temperature or a slightly elevated temperature for a defined
period (e.g., 24 hours).

4. Thermal Degradation: Place an aliquot of the T-1105 stock solution in an oven at a high
temperature (e.g., 105°C) for a defined period (e.g., 6 hours).

5. Photolytic Degradation: Expose an aliquot of the T-1105 stock solution to UV light (e.g.,
254 nm) in a photostability chamber for a defined period.

6. Analysis: Analyze all stressed samples, along with an unstressed control sample, by a
validated HPLC method to separate and quantify the parent compound and any
degradation products.

V i I ] t [
Intracellular Space
Extracellular Space NMNAT T-1105-RAD
7777777777777 e (NAD Analogue)
QLG | celular Uptake T-1105 pECEE T-1105-RMP

Cellular Kinases Cellular Kinases T-1105-RTP LGS Viral RNA-dependent Inhibition of Viral
W, (Active Form) RNA Polymerase (RdRp) RNA Replication

T-1105-RDP

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.benchchem.com/product/b1682577?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Caption: Metabolic activation pathway of T-1105.
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Caption: Workflow for a forced degradation study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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